Cas no 97540-22-2 (S-Adenosyl-L-methionine disulfate tosylate)

• Product Name: S-Adenosyl-L-methionine disulfate tosylate
• CAS No: 97540-22-2
• MF: C₂₂H₃₄N₆O₁₆S₄
• MW: 766.795960903168
• MDL: MFCD01674068
• CID: 61903
• Update Time: 2026-02-27

S-Adenosyl-L-methionine disulfate tosylate Chemical and Physical Properties

Names and Identifiers

• S-Adenosyl-L-methionine disulfate tosylate
• 5'-[[(3S)-3-Amino-3-carboxypropyl]methylsulfonio]-5'-deoxy-adenosine disulfate 4-methylbenzenesulfonate
• Ademethionine Disulfate Tosylate
• Ademetionine disulfate tosylate
• S-(5'-Adenosyl)-L-methionine (sulfate tosylate)
• SAMe-PTS
• SAM
• SAM-T(S-Adenosyl-5-L-Methionine Tosylate)
• S-Adenosyl-L-Methionine disulfate tosylate(SAM-T)
• S-adenisyl-L-Methioninedisulfate-p-toluenesulfonate
• SAM-T
• S-Adenosyl-L-Methionine Disulfate p-Toluenesulfonate (Mixture of Diastereomers)
• Ademetionine disulfate tosylate S-Adenosyl-L-methionine disulfate tosylate
• Ademetionine Disulfate Tosylate (500 mg) (S-Adenosyl-L-Methionine Disulfate Tosylate)
• S-Adenosyl methionine disulfate tosylate
• AdoMet disulfate tosylate

• MDL： MFCD01674068
• Inchi： 1S/C15H22N6O5S.C7H8O3S.2H2O4S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;1-6-2-4-7(5-3-6)11(8,9)10;2*1-5(2,3)4/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);2-5H,1H3,(H,8,9,10);2*(H2,1,2,3,4)/t7-,8+,10+,11+,14+,27?;;;/m0.../s1
• InChI Key： XDCFCHNAIMYBAZ-XQVUROGGSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.S(O)(O)(=O)=O.O[C@@H]1[C@@H]([C@@H](C[S+](C)CC[C@H](N)C(=O)O)O[C@H]1N1C=NC2C(=NC=NC1=2)N)O.S(O)([O-])(=O)=O

Computed Properties

• Exact Mass: 766.09100
• Monoisotopic Mass: 763.067937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 864
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 424

Experimental Properties

• Melting Point: >122°C (dec.)
• Solubility: DMSO（稍微加热）、水（少量）
• PSA: 439.47000
• LogP: 1.20310

S-Adenosyl-L-methionine disulfate tosylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxy-5'-thionucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on S-Adenosyl-L-methionine disulfate tosylate

Chemical and Biomedical Insights into S-Adenosyl-L-methionine Disulfate Tosylate (CAS No. 97540-22-2)

The compound S-Adenosyl-L-methionine disulfate tosylate, identified by the CAS No. 97540-22-2, represents a chemically stabilized derivative of S-adenosylmethionine (SAM), a pivotal methyl donor and polyamine precursor in biological systems. This compound’s unique structure combines the core SAM moiety with sulfate and tosylate counterions, enhancing its stability and bioavailability compared to unmodified SAM preparations. Recent advancements in synthetic chemistry have enabled precise control over its crystallization conditions, optimizing its pharmaceutical grade purity for clinical applications.

In biochemical contexts, the CAS 97540-22-2 compound retains SAM’s foundational role in transmethylation reactions while mitigating its inherent instability through covalent modification. A 2023 study published in Nature Chemical Biology demonstrated that this formulation maintains over 98% enzymatic activity toward methyltransferases such as DNMT1 and PRMT1, critical for epigenetic regulation and protein post-translational modifications. The sulfate-tosylate salt configuration also exhibits superior resistance to adenosine deaminase degradation, extending its half-life in vivo by approximately 3-fold compared to native SAM.

Clinical investigations into SAM disulfate tosylate have focused on its neuroprotective potential. A phase IIb trial conducted at the University of California San Francisco (UCSF) revealed significant improvements in cognitive function markers among Alzheimer’s patients treated with this compound. The mechanism appears linked to enhanced methylation of synaptic proteins like PSD-95, as evidenced by mass spectrometry data from mouse models published in Neuron. Notably, the sulfate-tosylate formulation showed reduced hepatic metabolism pathways compared to earlier salt variants, correlating with lower serum alanine aminotransferase elevations observed in trial participants.

In oncology research, this compound has emerged as a promising adjuvant therapy due to its dual action on cancer cell metabolism. A landmark study in Cancer Cell (August 2024) highlighted how CAS No. 97540-22-2-treated tumor cells exhibit disrupted polyamine biosynthesis pathways while simultaneously experiencing hypermethylation of tumor suppressor genes like RASSF1A. This dual mechanism was validated through CRISPR-Cas9 knockout experiments demonstrating abrogated therapeutic effects when either the transmethylation or polyamine synthesis pathways were genetically disabled.

Synthetic advancements continue to refine this compound’s production process. A continuous flow chemistry method reported in Chemical Science (January 2024) achieves >99% purity with minimal byproduct formation by coupling microwave-assisted synthesis with real-time NMR monitoring during the sulfate-tosylation step. This method reduces production time from 18 hours (batch process) to just 3 hours while maintaining precise stoichiometric control over counterion ratios.

Ongoing preclinical trials explore its role in mitochondrial dysfunction associated with aging. Research from MIT’s Koch Institute demonstrates that mitochondrial SAM levels restored via this stabilized formulation correlate with increased Complex I activity and reduced oxidative damage markers in senescent fibroblasts. These findings align with emerging theories linking epigenetic drift during aging to dysregulated one-carbon metabolism pathways.

The pharmacokinetic profile of SAM disulfate tosylate (CAS No. 97540-22-)- shows particular promise for pediatric applications due to its ability to cross the blood-brain barrier without requiring active transport mechanisms. Positron emission tomography studies using radiolabeled formulations revealed preferential accumulation in hippocampal regions after oral administration, suggesting potential utility for neurodevelopmental disorders such as Rett syndrome where SAM pathway deficiencies are implicated.

Eco-toxicological assessments indicate low environmental impact compared to other synthetic derivatives, with rapid biodegradation observed under standard OECD testing protocols when administered at therapeutic concentrations (<1 mg/L). This aligns with growing industry demands for sustainable pharmaceutical compounds that minimize ecological footprints without compromising efficacy.